Cas no 29864-19-5 (1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl-)

1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl- structure
29864-19-5 structure
Product name:1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl-
CAS No:29864-19-5
MF:C21H15N3O2
MW:341.3627
CID:287665
PubChem ID:262433

1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl-
    • 2-(2-nitrophenyl)-4,5-diphenyl-1H-imidazole
    • 2-(2-Nitro-phenyl)-4,5-dihydro-oxazol
    • 2-(2-nitro-phenyl)-4,5-dihydro-oxazole
    • 2-(2-Nitro-phenyl)-4,5-diphenyl-1H-imidazol
    • 2-(2-nitro-phenyl)-4,5-diphenyl-1H-imidazole
    • 2-(2-nitrophenyl)-4,5-diphenylimidazole
    • 4,5-dihydro-2-(2-nitrophenyl)oxazole
    • AGN-PC-00L4FW
    • CTK3B6369
    • Oxazole, 4,5-dihydro-2-(2-nitrophenyl)-
    • SureCN4543383
    • BDBM67505
    • DTXSID00952318
    • NSC95930
    • cid_262433
    • NSC-95930
    • Oprea1_603068
    • 1h-imidazole, 2-(2-nitrophenyl)-4,5-diphenyl-
    • SR-03000000727-1
    • 29864-19-5
    • 5909-92-2
    • CHEMBL223225
    • AKOS004910421
    • Inchi: InChI=1S/C21H15N3O2/c25-24(26)18-14-8-7-13-17(18)21-22-19(15-9-3-1-4-10-15)20(23-21)16-11-5-2-6-12-16/h1-14H,(H,22,23)
    • InChI Key: ZEUHFQLWVSUWRF-UHFFFAOYSA-N
    • SMILES: [N+](C1C=CC=CC=1C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)([O-])=O

Computed Properties

  • Exact Mass: 341.11655
  • Monoisotopic Mass: 341.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5Ų
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.27
  • Boiling Point: 576.9°Cat760mmHg
  • Flash Point: 302.7°C
  • PSA: 71.82
  • LogP: 5.84210

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